Hydroxyphenamate

• CAS No.: 50-19-1
• Product Name: Hydroxyphenamate
• Molecular Formula: C11H15NO3
• Molecular Weight: 209.24 g/mol
• IUPAC Name: (2-hydroxy-2-phenylbutyl) carbamate
• Standard InChI: InChI=1S/C11H15NO3/c1-2-11(14,8-15-10(12)13)9-6-4-3-5-7-9/h3-7,14H,2,8H2,1H3,(H2,12,13)
• Standard InChIKey: WAFIYOULDIWAKR-UHFFFAOYSA-N
• SMILES: CCC(COC(=O)N)(C1=CC=CC=C1)O
• Canonical SMILES: CCC(COC(=O)N)(C1=CC=CC=C1)O
• Appearance: Solid powder
• Description: Hydroxyphenamate is a biochemical.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: 2-hydroxy-2-phenylbutyl carbamate; hydroxyphenamate
• Reference: 1: Gurney BF. Chemotherapy in dental practice barbiturate substitures. 4. Hydroxyphenamate and oxanamide. Dent Dig. 1970 Feb;76(2):112-3. PubMed PMID: 5262943.; 2: Miller MJ, Shettel R, Fiedler HT. Chronic toxicologic evaluation of hydroxyphenamate and possible synergism with phenothiazines. Psychosomatics. 1965 Sep-Oct;6(5):340-2. PubMed PMID: 5319246.; 3: ESSMAN WB. HYDROXYPHENAMATE-INDUCED ATTENUATION OF CONDITIONED AVOIDANCE BEHAVIOR IN MICE. Arch Int Pharmacodyn Ther. 1964 Oct 1;151:510-4. PubMed PMID: 14228064.; 4: GREENWALD AS. RELIEF OF TENSION IN DENTAL PATIENTS: A CONTROLLED STUDY WITH HYDROXYPHENAMATE. J Am Dent Assoc. 1964 May;68:708-14. PubMed PMID: 14143882.; 5: HSU JJ, BRAUN RA, DOMINO EF, LOWINGER P, SCHORER C, BRUCK M. CLINICAL EVALUATION OF HYDROXYPHENAMATE IN PSYCHOTIC PATIENTS. Dis Nerv Syst. 1963 Dec;24:750-1. PubMed PMID: 14096608.; 6: HUFFMAN WJ, FLORIO AE, PAYNE JL, BOYS FE. The influence of two selected tranquilizers on driving skills. Am J Psychiatry. 1963 Mar;119:885-6. PubMed PMID: 13955504.; 7: MEYER J, BUSWELL M. Impressions of the possible effects of a new tranquilizer, hydroxyphenamate. Am J Psychiatry. 1962 Nov;119:463-4. PubMed PMID: 13935281.; 8: ABBOTT JA, SCHOLL ML, SCHWAB RS, ENGLAND AC Jr. A report on the apparent anticonvulsant effect of hydroxyphenamate (Listica). Dis Nerv Syst. 1962 Sep;23:519-21. PubMed PMID: 13858828.; 9: HUBATA JA, HECHT RA. Review of clinical use of hydroxyphenamate in 1759 patients. Clin Med (Northfield). 1962 Jul;69:1594-8. PubMed PMID: 15445778.; 10: MCLAUGHLIN BE. Symposium on hydroxyphenamate. Introduction. Dis Nerv Syst. 1961 Sep;22(9)Suppl:5-6. PubMed PMID: 13774073.; 11: GREENSPAN EB. Use of hydroxyphenamate in some forms of cardiovascular disease. Dis Nerv Syst. 1961 Sep;22(9)Suppl:33-5. PubMed PMID: 13708349.; 12: GOULDMAN C, LUNDE F, DAVIS J. Clinical trial of hydroxyphenamate (Listica) in alcoholic patients. Dis Nerv Syst. 1961 Sep;22(9)Suppl:44-6. PubMed PMID: 13707512.; 13: CAHN MM, LEVY EJ. Use of hydroxyphenamate (Listica) in dermatologic therapy. Dis Nerv Syst. 1961 Sep;22(9)Suppl:47-9. PubMed PMID: 13689809.; 14: CAHN B. Effect of hydroxyphenamate in the treatment of mild and moderate anxiety states. (A double blind study with crossover pattern). Dis Nerv Syst. 1961 Sep;22(9)Suppl:30-2. PubMed PMID: 13689796.; 15: ALEXANDER L. Effect of hydroxyphenamate on the conditional psychogalvanic reflex in man. Dis Nerv Syst. 1961 Sep;22(9)Suppl:17-24. PubMed PMID: 13682351.
• PubChem Compound: 5752
• Last Modified: Nov 11 2021